![molecular formula C17H21NO B8040379 4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol](/img/structure/B8040379.png)
4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol is a chemical compound with significant importance in various scientific fields. It is known for its unique properties and applications, making it a subject of interest in research and industry.
Properties
IUPAC Name |
4-[dimethylamino(phenyl)methyl]-2,6-dimethylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO/c1-12-10-15(11-13(2)17(12)19)16(18(3)4)14-8-6-5-7-9-14/h5-11,16,19H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUBUITBGPJKZIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C)C(C2=CC=CC=C2)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1O)C)C(C2=CC=CC=C2)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The preparation of 4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents . Industrial production methods may vary, but they generally follow similar principles to ensure high yield and purity.
Chemical Reactions Analysis
4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include phosgene and imidazole. For instance, the reaction of phosgene with four equivalents of imidazole under anhydrous conditions results in the formation of the compound . Major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol has a wide range of scientific research applications. It is used in chemistry for the synthesis of peptides and other complex molecules. In biology, it plays a role in studying molecular interactions and pathways. In medicine, it is investigated for its potential therapeutic effects. Industrial applications include its use in the production of various chemical products .
Mechanism of Action
The mechanism of action of 4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol involves its interaction with specific molecular targets and pathways. For example, it may act by inhibiting certain enzymes or binding to specific receptors, thereby modulating biological processes . The exact mechanism can vary depending on the context of its use.
Comparison with Similar Compounds
Conclusion
4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol is a versatile compound with significant importance in various scientific fields. Its unique properties and wide range of applications make it a valuable subject of study and industrial use.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
